Cas no 2034232-11-4 (4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide)

4-Ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide is a sulfonamide derivative with a structurally optimized design, incorporating both pyridine and piperidine moieties. This compound exhibits potential as a biologically active intermediate, particularly in medicinal chemistry applications, due to its ability to interact with various enzymatic targets. The presence of the ethoxy and fluoro substituents enhances its electronic and steric properties, potentially improving binding affinity and selectivity. Its piperidine-linked pyridine group contributes to favorable pharmacokinetic characteristics, such as improved solubility and membrane permeability. This compound is suitable for further development in drug discovery, particularly in the design of receptor modulators or enzyme inhibitors.
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide structure
2034232-11-4 structure
Product name:4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
CAS No:2034232-11-4
MF:C19H24FN3O3S
MW:393.475566864014
CID:5409069

4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-3-fluoro-N-[[1-(4-pyridinyl)-4-piperidinyl]methyl]benzenesulfonamide
    • 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
    • Inchi: 1S/C19H24FN3O3S/c1-2-26-19-4-3-17(13-18(19)20)27(24,25)22-14-15-7-11-23(12-8-15)16-5-9-21-10-6-16/h3-6,9-10,13,15,22H,2,7-8,11-12,14H2,1H3
    • InChI Key: VTTXJZCIUMJCCQ-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2CCN(C3C=CN=CC=3)CC2)(=O)=O)=CC=C(OCC)C(F)=C1

Experimental Properties

  • Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 563.1±60.0 °C(Predicted)
  • pka: 11.19±0.50(Predicted)

4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6178-1988-25mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
25mg
$109.0 2023-09-09
Life Chemicals
F6178-1988-5μmol
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
5μmol
$63.0 2023-09-09
Life Chemicals
F6178-1988-2mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
2mg
$59.0 2023-09-09
Life Chemicals
F6178-1988-1mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
1mg
$54.0 2023-09-09
Life Chemicals
F6178-1988-50mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
50mg
$160.0 2023-09-09
Life Chemicals
F6178-1988-2μmol
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
2μmol
$57.0 2023-09-09
Life Chemicals
F6178-1988-20μmol
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
20μmol
$79.0 2023-09-09
Life Chemicals
F6178-1988-3mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
3mg
$63.0 2023-09-09
Life Chemicals
F6178-1988-15mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
15mg
$89.0 2023-09-09
Life Chemicals
F6178-1988-75mg
4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide
2034232-11-4
75mg
$208.0 2023-09-09

4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide Related Literature

Additional information on 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide

Comprehensive Overview of 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034232-11-4)

The compound 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034232-11-4) is a sulfonamide derivative with a unique molecular structure that combines a pyridine ring and a piperidine moiety. This structural complexity makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in the development of novel therapeutics.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in pharmaceutical applications. The presence of the ethoxy and fluoro substituents in this compound enhances its bioavailability and metabolic stability, making it a promising candidate for further investigation. The pyridin-4-yl group, in particular, is known for its role in improving binding affinity to biological targets, which is a hot topic in computational drug design and AI-driven molecular modeling.

The piperidine ring in 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide contributes to its lipophilicity, a property that is often optimized in central nervous system (CNS) drug development. This has led to increased searches for piperidine derivatives in academic and industrial research, as evidenced by trending queries in scientific databases and patent filings. The compound’s sulfonamide group also aligns with the growing interest in sulfur-containing pharmacophores, which are frequently explored for their anti-inflammatory and antimicrobial properties.

From a synthetic chemistry perspective, the preparation of 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide involves multi-step reactions, including nucleophilic substitution and amide coupling. These methods are widely discussed in organic chemistry forums and research publications, reflecting the compound’s relevance in modern methodology development. Its CAS No. 2034232-11-4 serves as a unique identifier, facilitating precise searches in chemical databases like SciFinder and Reaxys.

Another area of interest is the compound’s potential role in precision medicine, a field that has gained traction due to advancements in genomics and personalized therapy. The fluoro substituent, for instance, is often incorporated to fine-tune drug-receptor interactions, a strategy highlighted in recent high-impact journals. This aligns with the increasing number of user queries about fluorinated drug candidates and their mechanisms of action.

In summary, 4-ethoxy-3-fluoro-N-{[1-(pyridin-4-yl)piperidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 2034232-11-4) represents a compelling case study in the intersection of structural complexity and therapeutic potential. Its design incorporates several pharmacophoric elements that are currently under intense scrutiny, making it a valuable subject for both academic research and industrial innovation. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about next-generation drug development.

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